N-(5-(4-methylthiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

• IUPAC Name: N-[5-(4-methylthiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C17H15N3O3S2/c1-10-6-13(24-9-10)16(22)20-4-2-12-14(7-20)25-17(18-12)19-15(21)11-3-5-23-8-11/h3,5-6,8-9H,2,4,7H2,1H3,(H,18,19,21)
• InChI Key: YQIFGCFZCHCWNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=COC=C4
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiophene ring, a pyridine ring, a thiazole ring, and a furan ring. The presence of these rings suggests that this compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings are likely to contribute to the stability of the molecule and may also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar functional groups, the overall shape of the molecule, and the presence of aromatic rings could influence properties such as solubility, melting point, and chemical stability.

Scientific Research Applications

Synthesis Techniques

• Microwave Assisted Synthesis : Isothiazolopyridines, pyridothiazines, and pyridothiazepines, related to the compound , have been synthesized using microwave-assisted techniques. These methods provide higher yields in shorter times compared to conventional synthesis methods (Youssef, Azab, & Youssef, 2012).

Biological Activities

• DNA Binding Affinity : 2,5-Bis(4-guanylphenyl)furan, structurally similar to our compound of interest, has shown a strong affinity for DNA binding, which is crucial in drug design for targeting specific DNA sequences (Laughton et al., 1995).

• Antimicrobial and Antitumor Activities : Heterocyclic aryl monoazo organic compounds, including some with a structure similar to our compound, have been synthesized and exhibited notable antimicrobial and antitumor activities. This highlights their potential use in the development of new therapeutic agents (Khalifa et al., 2015).

• Antiprotozoal Agents : Certain dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, related to the compound in focus, have been explored as antiprotozoal agents, demonstrating their potential in treating protozoal infections (Ismail et al., 2004).

Chemical Transformations

• Intramolecular Reactions : Compounds like 3-Amino-N-[2-(5-methyl-2-furyl)ethyl]thieno[2,3-b]pyridine-2-carboxamides have been studied for acid-catalyzed transformations, demonstrating the versatility of such compounds in synthetic chemistry (Stroganova, Vasilin, & Krapivin, 2016).

• Electrophilic and Nucleophilic Substitution Reactions : The compound 2-(furan-2-yl)thiazolo[5,4-f]quinoline, structurally related to the compound , has been studied for its reactivity in various electrophilic and nucleophilic substitution reactions, showcasing its potential as a building block in organic synthesis (El’chaninov & Aleksandrov, 2017).

Safety And Hazards

Without specific toxicity studies, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential biological activity. It could be interesting to explore whether the different heterocyclic rings in the molecule can be used to create a variety of derivatives with different properties.